4-(2,4-Difluorophenyl)-2-methoxyphenol, 95%

• IUPAC Name: 4-(2,4-difluorophenyl)-2-methoxyphenol
• InChI: InChI=1S/C13H10F2O2/c1-17-13-6-8(2-5-12(13)16)10-4-3-9(14)7-11(10)15/h2-7,16H,1H3
• InChI Key: STSRXUFEPASTDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=C(C=C(C=C2)F)F)O
• Molecular Formula: C13H10F2O2
• DSSTOX Substance ID: DTXSID30685521
• Molecular Weight: 236.21 g/mol
• CAS RN: 1261947-49-2

Description

4-(2,4-Difluorophenyl)-2-methoxyphenol, 95% (hereafter referred to as DFPM) is a phenolic compound used in a variety of scientific applications. It is a white crystalline solid with a melting point of 93-94 °C and a boiling point of 246-247 °C. DFPM has a range of uses in organic synthesis, analytical chemistry, and biochemistry due to its diverse biological activities.

Scientific Research Applications

DFPM has a range of scientific research applications. It has been used as a reagent in the synthesis of a range of compounds, including 2-methoxy-4-fluorophenylboronic acid, 4-fluorophenylboronic acid, and 4-fluorophenylacetic acid. DFPM has also been used as a catalyst in the synthesis of a range of compounds, including 4-fluorophenylacetic acid, 4-fluorophenylboronic acid, and 4-fluorophenylboronic acid. Additionally, DFPM has been used as a reagent in the synthesis of a range of pharmaceuticals, including 4-fluorophenylacetic acid and 4-fluorophenylboronic acid.

Mechanism of Action

The mechanism of action of DFPM is not fully understood. However, it is believed that the compound acts as an inhibitor of the enzyme aromatase, which is responsible for the conversion of androgens to estrogens in the body. This inhibition of aromatase can lead to a decrease in the production of estrogens, which can have a range of effects on the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFPM are not fully understood. However, it is believed that the compound can have a range of effects on the body, including a decrease in the production of estrogens, an increase in the production of androgens, and an increase in the activity of the enzyme 5α-reductase. These effects can lead to a range of physiological changes, including an increase in muscle mass, an increase in bone density, and an increase in libido.

Advantages and Limitations for Lab Experiments

The advantages of using DFPM in lab experiments include its high purity (95%), its low cost, and its ease of synthesis. However, there are some limitations to using DFPM in lab experiments. These include its limited solubility in water, its potential for toxicity, and its potential for interference with other compounds.

Future Directions

There are a number of potential future directions for the use of DFPM. These include further research into its mechanism of action, further research into its biochemical and physiological effects, and further research into its potential applications in the synthesis of pharmaceuticals. Additionally, further research into its potential toxicity and its potential for interference with other compounds could lead to the development of more effective and safer lab protocols. Finally, further research into its potential applications in the synthesis of other compounds could lead to the development of new and improved synthesis methods.

Synthesis Methods

DFPM is synthesized by a two-step process. The first step involves the reaction of 2,4-difluorophenol and ethyl chloroformate in the presence of sodium carbonate. The second step involves the reaction of the product from the first step with 2-methoxybenzaldehyde in the presence of sodium bicarbonate. This two-step process yields DFPM with a purity of 95%.